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Compound of Interest

Compound Name: Butoxyethoxydimethylsilane

Cat. No.: B092165

CAS Number: 18246-71-4 Molecular Formula: CsH2002Si Synonyms: Silane,
butoxyethoxydimethyl-

This technical guide provides a comprehensive overview of Butoxyethoxydimethylsilane, a
versatile organosilane compound. The information is intended for researchers, scientists, and
professionals in drug development and other technical fields.

Physicochemical Properties

Butoxyethoxydimethylsilane is a combustible liquid with a molecular weight of 176.33 g/mol .
[1] Key quantitative properties are summarized in the table below for easy reference and

comparison.
Property Value Source
Molecular Weight 176.33 g/mol [1]
Boiling Point 159.2 °C at 760 mmHg [1]
Density 0.843 g/cm? [1]
Melting Point Data not available
Solubility Data not available
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Synthesis and Manufacturing

While a specific, detailed industrial synthesis protocol for Butoxyethoxydimethylsilane is not
readily available in the public domain, the synthesis of alkoxysilanes like this compound
generally involves the reaction of a chlorosilane with the corresponding alcohols. A plausible
synthetic route would be the reaction of dichlorodimethylsilane with ethanol and butanol.

A generalized experimental protocol for the synthesis of a related compound,
dimethyldiethoxysilane, involves the reaction of dimethyldichlorosilane with ethanol. This
suggests a similar approach could be employed for Butoxyethoxydimethylsilane, substituting
a portion of the ethanol with butanol.
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Caption: Hypothetical synthesis of Butoxyethoxydimethylsilane.

Applications

Butoxyethoxydimethylsilane belongs to the family of alkoxysilanes, which are known for their
utility in a variety of industrial applications. These applications stem from their ability to act as
coupling agents, crosslinkers, and surface modifiers.

Key Application Areas for Alkoxysilanes:
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o Adhesion Promoters: Alkoxysilanes can improve the adhesion between organic polymers
and inorganic substrates in coatings, adhesives, and sealants.

» Crosslinking Agents: They can be used to crosslink polymers, enhancing their mechanical
strength, thermal stability, and chemical resistance.

» Surface Modification: Alkoxysilanes are employed to render surfaces hydrophobic (water-
repellent). This is particularly useful for treating building materials and textiles.

o Precursors for Sol-Gel Processes: They serve as precursors in the sol-gel process for
creating silica-based materials and coatings.

Reaction Mechanisms

The utility of Butoxyethoxydimethylsilane in the aforementioned applications is primarily due
to the reactivity of its alkoxy groups (ethoxy and butoxy) in the presence of water. The key
reaction is hydrolysis, followed by condensation.

Hydrolysis and Condensation Mechanism:

The hydrolysis of the Si-OR bond to form a silanol (Si-OH) group is the initial step. This is
followed by the condensation of two silanol groups to form a stable siloxane (Si-O-Si) bond, or
the condensation of a silanol group with a remaining alkoxy group. This process can be
catalyzed by either acids or bases.
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Caption: General mechanism of hydrolysis and condensation of an alkoxysilane.

Toxicological Information and Safety

Based on available safety data, Butoxyethoxydimethylsilane is classified as a combustible
liquid. It is harmful if swallowed, causes skin and serious eye irritation, and is toxic if inhaled.

Summary of Toxicological Data:
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Test Species Route Result

LD50 Guinea pig Oral 1,414 mg/kg
Skin Irritation Rabbit Dermal Irritating to skin
Eye Irritation Rabbit Ocular Irritating to eyes

Hazard Classifications:

Flammable liquids: Category 4

Acute toxicity, Oral: Category 4

Skin irritation: Category 2

Eye irritation: Category 2A

Acute toxicity, Inhalation: Category 3

It is imperative to handle this chemical with appropriate personal protective equipment,

including gloves, eye protection, and respiratory protection, in a well-ventilated area. Keep

away from heat, sparks, open flames, and hot surfaces.

Experimental Protocols

Detailed, standardized experimental protocols for the use of Butoxyethoxydimethylsilane are

not widely published. However, a general procedure for its use as a surface treatment agent

can be outlined.

General Protocol for Surface Hydrophobization:

o Surface Preparation: The substrate to be treated (e.g., glass, metal, ceramic) should be

thoroughly cleaned to remove any organic contaminants and ensure the presence of surface

hydroxyl groups. This can be achieved by washing with detergents, followed by rinsing with

deionized water and drying. Plasma treatment or piranha etching can be used for a more

rigorous cleaning.
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» Silane Solution Preparation: Prepare a dilute solution of Butoxyethoxydimethylsilane (e.g.,
1-5% by weight) in a suitable solvent system. A mixture of alcohol (such as ethanol or
isopropanol) and water is commonly used to promote hydrolysis.

o Surface Treatment: The substrate can be coated with the silane solution by dipping,
spraying, or spin-coating.

o Curing: The coated substrate is then cured to promote the condensation of the silanol groups
and the formation of a stable siloxane layer. Curing can be done at room temperature over a
longer period (e.g., 24 hours) or accelerated by heating (e.g., at 100-120 °C for 30-60
minutes).

o Post-Treatment: After curing, the substrate should be rinsed with the solvent to remove any
unreacted silane and then dried.

Workflow for Surface Treatment:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b092165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Clean Substrate
Grepare Silane SolutiorD
Coat Substrate

Rinse and Dry

Click to download full resolution via product page

Caption: General workflow for surface modification using an alkoxysilane.

Role in Research and Drug Development

Currently, there is no specific information available in the public domain detailing the use of
Butoxyethoxydimethylsilane in drug development or targeted pharmaceutical research.
Alkoxysilanes, in general, are more commonly associated with materials science and industrial
applications rather than direct pharmacological activity. Their role in the pharmaceutical
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industry would likely be indirect, for example, in the surface modification of drug delivery
systems or medical devices.

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive safety data sheet (SDS) or professional consultation. All
chemical handling should be performed by trained personnel in accordance with established
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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